N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C16H13N3O3S/c1-9-7-13-14(8-10(9)2)23-16(17-13)18-15(20)11-3-5-12(6-4-11)19(21)22/h3-8H,1-2H3,(H,17,18,20)
• InChI Key: HCNMLXXTQUHFLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

Chemical Reactions Analysis

Specific chemical reactions involving “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not available in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not available in the sources I found.

Scientific Research Applications

Synthesis and Antitumor Activity

Benzothiazole derivatives have been extensively studied for their antitumor properties. Racané et al. (2006) synthesized novel derivatives of 6-amino-2-phenylbenzothiazole bearing different substituents, demonstrating cytostatic activities against malignant human cell lines such as cervical, breast, colon, and laryngeal carcinoma, highlighting their potential as anticancer agents (Racané et al., 2006).

Synthesis of Heterocyclic Compounds

Benzothiazole derivatives serve as key intermediates in the synthesis of various heterocyclic compounds. Szabo et al. (1992) detailed the synthesis of quinazolino-1,3-benzothiazine derivatives through ring-closure reactions, contributing to the development of new heterocyclic ring systems with potential pharmaceutical applications (Szabo et al., 1992).

Electrochemical Studies

Electrochemical behaviors of benzothiazole derivatives have been investigated for their potential in quantitative determinations. Zeybek et al. (2009) examined the electrochemical behaviors of various benzoxazole compounds, indicating their applicability in sensitive and rapid detection methods in pharmaceutical analysis (Zeybek et al., 2009).

Structural and Spectroscopic Characterization

Arslan et al. (2015) conducted a comprehensive study on the structural and spectroscopic characterization of p-nitrobenzamide compounds, providing insight into their molecular geometries, vibrational frequencies, and electronic properties through experimental and computational methods. This foundational understanding aids in the further application of these compounds in materials science and drug design (Arslan et al., 2015).

Organic Magnetic Materials

The study by Ferrer et al. (2001) on benzimidazole-based organic magnetic materials showcased the role of hydrogen bonds in these compounds, contributing to the development of materials with specific magnetic properties. This research highlights the versatility of benzothiazole derivatives in the field of materials science (Ferrer et al., 2001).

Mechanism of Action

The mechanism of action of “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” is not provided in the sources I found.

Safety and Hazards

The safety and hazards associated with “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not provided in the sources I found.

Future Directions

The future directions for research or applications of “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not available in the sources I found.